N-allyl-1-benzofuran-2-carboxamide

• IUPAC Name: N-prop-2-enyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C12H11NO2/c1-2-7-13-12(14)11-8-9-5-3-4-6-10(9)15-11/h2-6,8H,1,7H2,(H,13,14)
• InChI Key: ZRCXFNBNHILJFB-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)C1=CC2=CC=CC=C2O1
• Molecular Formula: C12H11NO2
• Molecular Weight: 201.22 g/mol

Description

N-allyl-1-benzofuran-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of benzofuran derivatives and is synthesized by the reaction of benzofuran-2-carboxylic acid with allylamine.

Mechanism of Action

The mechanism of action of N-allyl-1-benzofuran-2-carboxamide is not fully understood. However, it has been proposed that it exerts its antitumor activity by inhibiting the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. It has also been suggested that it induces apoptosis by activating the caspase cascade. Additionally, it has been found to inhibit the production of pro-inflammatory cytokines by blocking the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of pro-inflammatory genes.
Biochemical and Physiological Effects:
N-allyl-1-benzofuran-2-carboxamide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, reduce the production of pro-inflammatory cytokines, and reduce oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using N-allyl-1-benzofuran-2-carboxamide in lab experiments include its high yield of synthesis, low toxicity, and potential therapeutic applications in various diseases. However, the limitations include the lack of understanding of its mechanism of action, and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of N-allyl-1-benzofuran-2-carboxamide. These include further studies to determine its mechanism of action, safety, and efficacy in humans. Additionally, it can be studied for its potential applications in other diseases such as cardiovascular diseases and metabolic disorders. Furthermore, it can be used as a lead compound for the development of novel drugs with improved therapeutic properties.
In conclusion, N-allyl-1-benzofuran-2-carboxamide is a promising compound with potential therapeutic applications in various diseases. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are required to fully understand its therapeutic potential and to develop novel drugs based on this compound.

Synthesis Methods

The synthesis of N-allyl-1-benzofuran-2-carboxamide involves the reaction of benzofuran-2-carboxylic acid with allylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction yields N-allyl-1-benzofuran-2-carboxamide as a white crystalline solid with a yield of 70-80%.

Scientific Research Applications

N-allyl-1-benzofuran-2-carboxamide has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. It has been found to exhibit antitumor activity by inhibiting the growth of cancer cells and inducing apoptosis. Additionally, it has shown anti-inflammatory activity by reducing the production of pro-inflammatory cytokines. Furthermore, it has been studied for its potential neuroprotective effects by reducing oxidative stress and inflammation in the brain.